Cas no 1123172-88-2 (3,5-Difluoro-4-nitrobenzonitrile)

• Product Name: 3,5-Difluoro-4-nitrobenzonitrile
• CAS No: 1123172-88-2
• MF: C₇H₂F₂N₂O₂
• MW: 184.099788188934
• MDL: MFCD13193247
• CID: 1026685
• Update Time: 2025-05-26

3,5-Difluoro-4-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluoro-4-nitrobenzonitrile
• 3,5-difluoro-4-nitro-benzonitrile
• AK105893
• NZIZYTSUHGNYMD-UHFFFAOYSA-N
• CM13056
• PC49640
• FCH1165677
• AS05840
• SY034698
• AX8215471
• AB0061093
• Z3891
• ST24022485

• MDL： MFCD13193247
• Inchi： 1S/C7H2F2N2O2/c8-5-1-4(3-10)2-6(9)7(5)11(12)13/h1-2H
• InChI Key： NZIZYTSUHGNYMD-UHFFFAOYSA-N
• SMILES： FC1C=C(C#N)C=C(C=1[N+](=O)[O-])F

Computed Properties

• Exact Mass: 184.00800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 245
• Topological Polar Surface Area: 69.6

Experimental Properties

• Density: 1.51±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.12 g/l) (25 º C),
• PSA: 69.61000
• LogP: 2.26788

3,5-Difluoro-4-nitrobenzonitrile Security Information

• Hazard Statement： H302-H315-H319-H335

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 3,5-Difluoro-4-nitrobenzonitrile

Comprehensive Overview of 3,5-Difluoro-4-nitrobenzonitrile (CAS No. 1123172-88-2): Synthesis, Properties, and Emerging Applications

3,5-Difluoro-4-nitrobenzonitrile, identified by its unique CAS No. 1123172-88-2, represents a structurally distinct aromatic nitrile derivative with significant potential in modern chemical research. The compound's molecular framework combines fluorinated aromatic substitution patterns with a nitro group and a cyano moiety, creating a unique combination of electronic and steric effects that influence its reactivity profile. Recent studies have highlighted its role as a versatile intermediate in the development of pharmaceuticals and functional materials, driven by the growing demand for fluorinated compounds in drug discovery pipelines.

The structural characteristics of 3,5-difluoro-4-nitrobenzonitrile are defined by three key features: (1) the para-positioned nitro group at C4 position enhances the molecule's electron-withdrawing capacity; (2) the dual fluorine atoms at C3 and C5 positions introduce pronounced inductive effects while maintaining aromatic stability; (3) the terminal nitrile group provides opportunities for diverse chemical transformations through nucleophilic addition or hydrolysis pathways. These properties align with contemporary research trends emphasizing fluorinated heterocycles for improved metabolic stability and bioavailability in drug candidates.

Synthetic methodologies for producing CAS No. 1123172-88-2 have evolved significantly since its initial characterization. Modern approaches focus on atom-efficient strategies that minimize environmental impact while maximizing yield efficiency. A notable advancement involves palladium-catalyzed cross-coupling reactions using fluoroaromatic precursors combined with selective nitration techniques. This methodology has been reported to achieve >90% isolated yields with excellent regioselectivity, as demonstrated in recent studies published in Organic Letters. The synthetic pathway typically involves three key stages: (i) nitration of fluoroaniline derivatives under controlled conditions; (ii) oxidation to form the corresponding nitro compound; and (iii) nitrilation through cyanation reactions using copper(I) cyanide as a reagent.

In terms of physicochemical properties, 3,5-difluoro-4-nitrobenzonitrile exhibits distinct characteristics that make it suitable for specialized applications. Its melting point ranges between 98°C and 104°C depending on crystallization conditions, while solubility profiles show enhanced compatibility with polar organic solvents such as DMSO or acetonitrile. The compound's UV absorption maximum occurs at approximately 365 nm due to π→π* electronic transitions from the conjugated aromatic system to the nitro group's lowest unoccupied molecular orbital (LUMO). These properties have been systematically characterized using advanced analytical techniques including X-ray crystallography and multinuclear NMR spectroscopy.

The pharmacological potential of CAS No. 1123172-88-2 has attracted considerable attention from medicinal chemists seeking novel scaffolds for drug development. Recent investigations have demonstrated its utility as a building block for designing kinase inhibitors targeting cancer-related pathways such as PI3K/AKT/mTOR signaling cascades. Structural modifications involving selective reduction of the nitro group followed by amide coupling have yielded compounds showing nanomolar IC₅₀ values against ABL tyrosine kinase mutants resistant to first-generation inhibitors like imatinib mesylate.

In material science applications, researchers have explored the use of 3,5-difluoro-4-nitrobenzonitrile as a precursor for electroactive polymers exhibiting high charge storage capacity when polymerized into poly(phenylene amine) derivatives. A 2024 study published in JACS Au demonstrated that thin films derived from this compound showed exceptional electrochemical stability over 5000 redox cycles without significant capacitance degradation when tested in aqueous electrolytes containing potassium hydroxide solutions.

The environmental impact assessment of processes involving CAS No. 1123172-88-2 has become increasingly important given global sustainability goals outlined by organizations like UNEP and IUPAC's Green Chemistry program. Current research emphasizes solvent recovery systems using supercritical CO₂ extraction techniques combined with biodegradable catalyst supports made from cellulose-based materials derived from agricultural waste products.

In analytical chemistry contexts, this compound serves as an important reference standard for developing high-resolution mass spectrometry methods capable of distinguishing between positional isomers containing multiple fluorine atoms in aromatic rings. Its characteristic fragmentation pattern during electrospray ionization mass spectrometry includes prominent peaks at m/z values corresponding to [M+H]^-, [M+Na]^-, and [M-H]^-, providing valuable information about regiochemistry when analyzing complex reaction mixtures.

The role of CAS No. 1123172-88-2 in modern chemical education is also noteworthy as it exemplifies principles related to aromatic substitution reactions involving electron-deficient substrates undergoing nucleophilic attack under phase-transfer catalysis conditions using quaternary ammonium salts as catalysts.

Ongoing research continues to expand our understanding of this compound's potential through computational modeling approaches that predict reaction outcomes using density functional theory calculations combined with machine learning algorithms trained on large datasets containing reaction parameters from peer-reviewed publications indexed in Reaxys and SciFinder databases.